Cas no 13143-91-4 (b-L-Arabinopyranoside, methyl,2,3-dibenzoate)

• Product Name: b-L-Arabinopyranoside, methyl,2,3-dibenzoate
• CAS No: 13143-91-4
• MF: C₂₀H₂₀O₇
• MW: 372.368606567383
• CID: 179983
• PubChem ID: 260747
• Update Time: 2025-04-19

b-L-Arabinopyranoside, methyl,2,3-dibenzoate Chemical and Physical Properties

Names and Identifiers

• b-L-Arabinopyranoside, methyl,2,3-dibenzoate
• 2,3-Dimethyl-buten-(2)-saeure-methylester
• 2,3-dimethyl-crotonic acid methyl ester
• 2,3-Dimethyl-crotonsaeure-methylester
• 2-Butenoic acid, 2,3-dimethyl-, methyl ester
• CTK1C6831
• Methyl 2,3-dimethyl-2-butenoate
• methyl 2-methyl-2-butenoate
• methyl-2,3-dimethyl-butenoate
• Trimethylacrylsaeure-methylester
• CHEMBL1898332
• methyl 2,3-di-o-benzoylpentopyranoside
• NSC92420
• DTXSID70927194
• HMS3079K19
• MLS002695124
• SMR001561036
• NCIOpen2_009929
• 13143-91-4
• NSC-92420

• Inchi： 1S/C20H20O7/c1-24-20-17(27-19(23)14-10-6-3-7-11-14)16(15(21)12-25-20)26-18(22)13-8-4-2-5-9-13/h2-11,15-17,20-21H,12H2,1H3
• InChI Key： LWCGYKKLRQFMNP-UHFFFAOYSA-N
• SMILES： O1CC(C(C(C1OC)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)O

Computed Properties

• Exact Mass: 372.1209
• Monoisotopic Mass: 372.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 91.3Ų

Experimental Properties

• Density: 1.32
• Boiling Point: 546.5°Cat760mmHg
• Flash Point: 193.3°C
• Refractive Index: 1.593
• PSA: 91.29
• LogP: 1.80120